Cas no 512-15-2 (Cyclopentolate)

Cyclopentolate is a synthetic anticholinergic agent primarily used as a mydriatic and cycloplegic in ophthalmic applications. Its key advantage lies in its rapid onset of action, typically inducing pupil dilation within 30 minutes, and its relatively short duration of effect compared to other agents like atropine. Cyclopentolate acts as a competitive antagonist at muscarinic acetylcholine receptors, effectively paralyzing the ciliary muscle and relaxing the sphincter pupillae. This makes it particularly useful for diagnostic procedures such as retinoscopy and fundus examinations. Its moderate duration (6–24 hours) minimizes patient discomfort while ensuring sufficient time for clinical assessments. The compound is typically formulated as a hydrochloride salt for enhanced solubility and stability in aqueous solutions.
Cyclopentolate structure
Cyclopentolate structure
Product Name:Cyclopentolate
CAS No:512-15-2
MF:C17H25NO3
MW:291.385305166245
CID:372775
PubChem ID:2905
Update Time:2025-11-03

Cyclopentolate Chemical and Physical Properties

Names and Identifiers

    • 2-(Dimethylamino)ethyl 2-(1-hydroxycyclopentyl)-2-phenylacetate
    • Benzeneacetic acid, a-(1-hydroxycyclopentyl)-,2-(dimethylamino)ethyl ester
    • CYCLOPENTOLATE
    • Ciclopentolato
    • Cyclogyl
    • Cyclopentoiate
    • Cyclopentolatum
    • Cylate
    • Mydrilate
    • Ocu-Pentolate
    • A913427
    • FT-0624265
    • DTXSID3048528
    • EINECS 208-136-4
    • Ciclopentolato (INN-Spanish)
    • DTXCID4027995
    • 2-(DIMETHYLAMINO)ETHYL (+/-)-1-HYDROXY-alpha-PHENYLCYCLOPENTANEACETATE
    • KBio2_003904
    • beta-dimethylaminoethyl (1-hydroxycyclopentyl)phenylacetate
    • Cyclopentolate (INN)
    • AKOS015962137
    • MFCD00599448
    • beta-(Dimethylamino)ethyl (1-hydroxycyclopentyl)phenylacetate
    • BRD-A77291778-003-05-5
    • Bell Pentolate (TN)
    • GTPL7153
    • CAS_512-15-2
    • AB00053445
    • IDI1_000610
    • Spectrum4_000303
    • AS-16057
    • NS00009832
    • 2-(Dimethylamino)ethyl (1-hydroxycyclopentyl)(phenyl)acetate
    • Cyclopentolatum; Cyclogyl; Cyclopentylate
    • AB00053445_12
    • Q867332
    • I76F4SHP7J
    • alpha-(1-hydroxycyclopentyl)benzeneacetic acid 2-(dimethylamino)ethyl ester
    • KBio3_001317
    • (+/-)-cyclopentolate
    • 2-(Dimethylamino)ethyl 1-hydroxy-alpha-phenylcyclopentaneacetate
    • Cyclopentolate [INN:BAN]
    • Cyclopentaneacetic acid, 1-hydroxy-.alpha.-phenyl-, 2-(dimethylamino)ethyl ester
    • L000802
    • KBioSS_001336
    • BRD-A77291778-003-15-4
    • Diopentolate
    • BDBM82375
    • Prestwick1_001095
    • (+-)-cyclopentolate
    • S01FA04
    • Spectrum_000856
    • 2-phenyl-2-(1-hydroxycyclopentyl)ethanoic acid beta-(dimethylamino)ethyl ester
    • KBio2_006472
    • C06932
    • KBio2_001336
    • EN300-7359577
    • KBioGR_000886
    • BCP21334
    • SPBio_000983
    • KBio1_000610
    • NINDS_000610
    • SCHEMBL132500
    • NSC_2905
    • cyclo-pentolatum
    • UNII-I76F4SHP7J
    • 2-Dimethylaminoethyl 1-hydroxy-.alpha.-phenylcyclopentaneacetate
    • Cyclopentolatum (INN-Latin)
    • Benzeneacetic acid, .alpha.-(1-hydroxycyclopentyl)-, 2-(dimethylamino)ethyl ester
    • D07759
    • CHEBI:4024
    • Cyclopentolatum [INN-Latin]
    • Prestwick0_001095
    • Tsiklopentolat;Cyclogyl;DL-Cyclopentolate
    • Mydrilate (Salt/Mix)
    • Spectrum2_001122
    • Spectrum5_000793
    • CYCLOPENTOLATE [WHO-DD]
    • 512-15-2
    • SKYSRIRYMSLOIN-UHFFFAOYSA-N
    • DivK1c_000610
    • Prestwick3_001095
    • Cyclogyl (Salt/Mix)
    • Benzeneacetic acid, alpha-(1-hydroxycyclopentyl)-, 2-(dimethylamino)ethyl ester
    • BSPBio_002097
    • NCGC00018213-02
    • CYCLOPENTOLATE [VANDF]
    • Prestwick2_001095
    • BPBio1_001288
    • 1-Hydroxy-.alpha.-phenylcyclopentaneacetic acid, 2-(dimethylamino)ethyl ester
    • CYCLOPENTOLATE [INN]
    • H10434
    • .beta.-(Dimethylamino)ethyl (1-hydroxycyclopentyl)phenylacetate
    • 2-Dimethylaminoethyl 2-(1-hydroxycyclopentyl)-2-phenylacetat
    • DB00979
    • Bell Pentolate
    • CYCLOPENTOLATE [MI]
    • 2-(Dimethylamino)ethyl (1-hydroxycyclopentyl)(phenyl)acetate #
    • SBI-0051324.P003
    • 2-(DIMETHYLAMINO)ETHYL (+/-)-1-HYDROXY-.ALPHA.-PHENYLCYCLOPENTANEACETATE
    • AC-15991
    • Spectrum3_000369
    • Ciclopentolato [INN-Spanish]
    • Cyclopentylate
    • BSPBio_001170
    • 1-hydroxy-alpha-phenylcyclopentaneacetic acid 2-(dimethylamino)ethyl ester
    • CHEMBL1201338
    • SPBio_003055
    • BRD-A77291778-003-22-0
    • DA-72483
    • STL430452
    • Cyclopentolate
    • MDL: MFCD00599448
    • Inchi: 1S/C17H25NO3/c1-18(2)12-13-21-16(19)15(14-8-4-3-5-9-14)17(20)10-6-7-11-17/h3-5,8-9,15,20H,6-7,10-13H2,1-2H3
    • InChI Key: SKYSRIRYMSLOIN-UHFFFAOYSA-N
    • SMILES: OC1(C(C(=O)OCCN(C)C)C2C=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 291.18300
  • Monoisotopic Mass: 291.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: Not available
  • Melting Point: 134-141°C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.555
  • PSA: 49.77000
  • LogP: 2.18010
  • Vapor Pressure: Not available

Cyclopentolate Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Cyclopentolate Pricemore >>

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A2B Chem LLC
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A2B Chem LLC
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Cyclopentolate Production Method

Cyclopentolate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:512-15-2)Cyclopentolate
Order Number:A913427
Stock Status:in Stock
Quantity:25mg/100mg/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:48
Price ($):150.0/260.0/493.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:512-15-2)Cyclopentolate
A913427
Purity:99%/99%/99%
Quantity:25mg/100mg/250mg
Price ($):150.0/260.0/493.0
Email